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5-bromo-2-chloro-N-{[4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(trifluoromethyl)phenyl]methyl}pyridine-3-carboxamide

Name: 5-bromo-2-chloro-N-{[4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(trifluoromethyl)phenyl]methyl}pyridine-3-carboxamide
Brand: Smolecule
SKU: S3080856
Rating: 4.5 (6 reviews)

Catalog No.

S3080856

CAS No.

1356701-54-6

M.F

C19H15BrClF3N4O

M. Wt

487.71

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

5-bromo-2-chloro-N-{[4-(3,5-dimethyl-1H-pyrazol-1-...

3. Specification
4. Others

General Information

CAS Number

1356701-54-6

Product Name

5-bromo-2-chloro-N-{[4-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(trifluoromethyl)phenyl]methyl}pyridine-3-carboxamide

IUPAC Name

5-bromo-2-chloro-N-[[4-(3,5-dimethylpyrazol-1-yl)-2-(trifluoromethyl)phenyl]methyl]pyridine-3-carboxamide

Molecular Formula

C19H15BrClF3N4O

Molecular Weight

487.71

InChI

InChI=1S/C19H15BrClF3N4O/c1-10-5-11(2)28(27-10)14-4-3-12(16(7-14)19(22,23)24)8-26-18(29)15-6-13(20)9-25-17(15)21/h3-7,9H,8H2,1-2H3,(H,26,29)

InChI Key

SKKWQKPKZVDMDQ-UHFFFAOYSA-N

SMILES

CC1=CC(=NN1C2=CC(=C(C=C2)CNC(=O)C3=C(N=CC(=C3)Br)Cl)C(F)(F)F)C

solubility

not available

Scientific Research Applications

Medicinal Chemistry

The pyridine and pyrazole rings are commonly found in various bioactive molecules . Their presence could be of interest for researchers exploring new drug candidates.
The bromine and chlorine atoms can influence the molecule's interaction with biological targets .
The trifluoromethyl group can enhance the molecule's stability and metabolic profile within the body .

Material Science

The molecule's structure also possesses characteristics potentially interesting for material science applications.

The aromatic rings and halogen atoms can contribute to π-π interactions, which are crucial for forming stable supramolecular assemblies .
The trifluoromethyl group can influence the molecule's interaction with surfaces and potentially contribute to self-assembly properties .